Varenicline carbamoyl beta-D-glucuronide
Varenicline carbamoyl beta-D-glucuronide
A metabolite of Varenicline.
Brand Name:
Vulcanchem
CAS No.:
535920-98-0
VCID:
VC0029911
InChI:
InChI=1S/C20H21N3O8/c24-14-15(25)17(18(27)28)30-19(16(14)26)31-20(29)23-6-8-3-9(7-23)11-5-13-12(4-10(8)11)21-1-2-22-13/h1-2,4-5,8-9,14-17,19,24-26H,3,6-7H2,(H,27,28)/t8-,9+,14-,15-,16+,17-,19-/m0/s1
SMILES:
C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C20H21N3O8
Molecular Weight:
431.4 g/mol
Varenicline carbamoyl beta-D-glucuronide
CAS No.: 535920-98-0
Cat. No.: VC0029911
Molecular Formula: C20H21N3O8
Molecular Weight: 431.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A metabolite of Varenicline. |
|---|---|
| CAS No. | 535920-98-0 |
| Molecular Formula | C20H21N3O8 |
| Molecular Weight | 431.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(1S,12R)-5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene-14-carbonyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H21N3O8/c24-14-15(25)17(18(27)28)30-19(16(14)26)31-20(29)23-6-8-3-9(7-23)11-5-13-12(4-10(8)11)21-1-2-22-13/h1-2,4-5,8-9,14-17,19,24-26H,3,6-7H2,(H,27,28)/t8-,9+,14-,15-,16+,17-,19-/m0/s1 |
| Standard InChI Key | FXQDTLDLQVLSRG-UISDBUMBSA-N |
| Isomeric SMILES | C1[C@@H]2CN(C[C@H]1C3=CC4=NC=CN=C4C=C23)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| SMILES | C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Canonical SMILES | C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
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